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Compound of Interest

Compound Name: FC14-584B

Cat. No.: B12369738 Get Quote

Essential Safety and Handling Guide for FC14-
584B
Disclaimer: No official Safety Data Sheet (SDS) for FC14-584B was found in the public domain.

The following guidance is synthesized from publicly available research literature and general

safety protocols for dithiocarbamates, the chemical class to which FC14-584B belongs. This

information is intended for qualified researchers and laboratory professionals and should be

supplemented with a thorough risk assessment before handling this compound. Always adhere

to your institution's safety protocols.

This guide provides essential, immediate safety and logistical information for handling the novel

antimycobacterial agent FC14-584B. It includes operational procedures for preparation and

use, as well as general disposal considerations, to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE) and Safety
Precautions
Given that FC14-584B is a dithiocarbamate, a class of compounds known to be skin and eye

irritants, the following personal protective equipment is recommended.
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PPE Category Recommended Equipment Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

dust.

Hand Protection Nitrile or neoprene gloves. Prevents skin contact.

Body Protection Laboratory coat.
Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if handling

powders outside of a ventilated

enclosure.

Minimizes inhalation of dust or

aerosols.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Hazard Identification and Toxicity
FC14-584B is a dithiocarbamate-derived β-carbonic anhydrase inhibitor. While specific hazard

data is limited, dithiocarbamates as a class can be irritating to the skin and eyes. Long-term

exposure to some dithiocarbamates has been associated with other health effects.

The primary toxicity data for FC14-584B comes from studies on zebrafish embryos.

Toxicity Metric Value Species Source

LC50 498.1 µM Zebrafish embryos [1]

No Significant

Phenotypic Changes
300 µM Zebrafish embryos [1]

Experimental Protocols: Preparation and Handling
The following protocols are derived from published research methodologies.

Preparation of a 100 mM Stock Solution[1]
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Objective: To prepare a concentrated stock solution of FC14-584B for further dilution.

Materials: FC14-584B powder, deionized and distilled water (ddH₂O), appropriate glassware,

and a calibrated balance.

Procedure:

1. Weigh the required amount of FC14-584B powder in a fume hood or ventilated enclosure.

2. Dissolve the powder in the appropriate volume of ddH₂O to achieve a final concentration

of 100 mM.

3. Mix thoroughly until the compound is fully dissolved.

4. Store the stock solution as per stability data, which may require refrigeration.

Preparation of Working Dilutions[1]

Objective: To prepare diluted solutions of FC14-584B for experimental use.

Materials: 100 mM FC14-584B stock solution, ddH₂O, and sterile tubes or plates.

Procedure:

1. Perform serial dilutions of the 100 mM stock solution with ddH₂O to achieve the desired

final concentrations for your experiment (e.g., 75 µM, 300 µM).

2. Ensure thorough mixing at each dilution step.

Workflow and Safety Diagrams
Workflow for Safe Preparation of FC14-584B Solutions
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Caption: Workflow for the safe handling and preparation of FC14-584B solutions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12369738?utm_src=pdf-body-img
https://www.benchchem.com/product/b12369738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Safety Controls

FC14-584B Handling
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Fume Hood / Ventilated Enclosure Safe Work Practices Gloves, Goggles, Lab Coat
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Caption: Hierarchy of safety controls for handling FC14-584B.

Disposal Plan
Specific disposal instructions for FC14-584B are not available. However, as a general principle

for chemical waste and in line with concerns about the environmental impact of antibacterial

agents, the following steps should be taken:

Waste Collection: All waste materials containing FC14-584B, including unused solutions,

contaminated labware (e.g., pipette tips, tubes), and contaminated PPE, should be collected

in a designated, labeled hazardous waste container.

Waste Segregation: Do not mix this waste with other waste streams unless permitted by your

institution's hazardous waste management plan.

Disposal: The hazardous waste container should be disposed of through your institution's

environmental health and safety (EHS) office. Do not pour solutions containing FC14-584B
down the drain. The overuse and improper disposal of antibacterial agents can contribute to

the development of bacterial resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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